![molecular formula C9H10F2N2O3 B2443967 Methyl 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate CAS No. 1806680-93-2](/img/structure/B2443967.png)
Methyl 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate
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Overview
Description
“Methyl 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate” is a chemical compound that is used in the synthesis of various substances . It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions .
Synthesis Analysis
The synthesis of this compound involves several steps. One reported method includes the reaction of dichloro ethyl acetoacetate with an alkali, followed by a reaction with a Vilsmeier reagent to obtain an intermediate. This intermediate then undergoes a cyclization reaction with methyl hydrazine to form 1-methyl-3-dichloromethyl-ethyl-4-pyrazole carboxylate. A halogen exchange reaction is then performed with a fluorination reagent to obtain 3-(difluoromethyl)-1-methyl-1H-ethyl-4-pyrazole carboxylate. Finally, a hydrolysis reaction is performed with a sodium hydroxide solution, followed by neutralization treatment with an acid to obtain high-purity 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid .Molecular Structure Analysis
The molecular structure of this compound has been confirmed by various methods such as 1H NMR, 13C NMR, and HRMS . The configuration of the oxime ester was confirmed to be E by the X-ray single crystal diffraction .Chemical Reactions Analysis
This compound is used as an intermediate in the synthesis of various substances. For example, it is used in the synthesis of novel 3-(difluoromethyl)-1-methyl pyrazole-4-carboxylic oxime esters, which have shown antifungal activities against Botrytis cinerea, Valsa mali, and Gaeumannomyces graminis .Physical And Chemical Properties Analysis
The compound has a molecular weight of 176.12 g/mol . The melting point is reported to be 200–201°C .Scientific Research Applications
Synthesis and Structural Analysis
Methyl 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate and its derivatives have been extensively utilized in the synthesis of heterocycles. For instance, reactions involving methyl 3-cyclopropyl-3-oxopropanoate have led to the formation of compounds like methyl 2-cyclopropyl-5-methyl-1H-pyrrole-3-carboxylate, dimethyl 2,6-dicyclopropyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate, and various carboxylic acids and carboxylates through cyclization processes (Pokhodylo, Matiichuk, & Obushak, 2010). Additionally, the structural analysis of compounds like ethyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate has been achieved through monocrystal X-ray diffraction analysis, demonstrating the compound's ability to form N–H…H intermolecular hydrogen bonds (Flores et al., 2014).
Biological Applications and Probe Development
The compound has also shown promise in biological applications. For instance, a receptor synthesized from methyl 3-(7-(diethylamino)-2-oxo-2H-chromen-3-yl)-3-oxopropanoate and 2-hydrazino-4-phenyl thiazole, named COPYR, demonstrated significant interaction with various ions. COPYR showed a remarkable ability to detect Cr3+ ions in living cells, indicating its potential application in biological imaging and cell studies (Mani et al., 2018).
Antifungal and Structural Activity Relationships
The compound has been integral in the synthesis and study of antifungal activities. A notable example includes the synthesis of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, which displayed moderate to excellent activities against several phytopathogenic fungi. The compound's structural activity relationships were also explored, providing insights into its potential as an antifungal agent (Du et al., 2015).
Safety and Hazards
The safety data sheet for this compound suggests that it may cause skin irritation, serious eye irritation, and may cause drowsiness or dizziness. It is also suspected of causing cancer . It is advised to avoid dust formation, avoid breathing mist, gas, or vapors, and to use personal protective equipment .
Future Directions
The compound is used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI) . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode . These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry .
Mechanism of Action
Target of Action
The primary target of Methyl 3-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)-3-oxopropanoate, also known as METHYL 3-[3-(DIFLUOROMETHYL)-1-METHYLPYRAZOL-4-YL]-3-OXOPROPANOATE, is the succinate dehydrogenase (SDH) enzyme . SDH is a key enzyme in the mitochondrial respiratory chain, also known as complex II . It plays a crucial role in energy production within cells.
Mode of Action
This compound acts by inhibiting the succinate dehydrogenase (SDH) enzyme . The inhibition of SDH disrupts the normal functioning of the mitochondrial respiratory chain, leading to a decrease in energy production within the cell .
Biochemical Pathways
The inhibition of SDH affects the tricarboxylic acid (TCA) cycle or Krebs cycle, a crucial biochemical pathway involved in cellular respiration . The TCA cycle is responsible for the conversion of carbohydrates, fats, and proteins into carbon dioxide, water, and energy. Disruption of this cycle due to SDH inhibition leads to a decrease in energy production and can have downstream effects on various cellular processes .
Result of Action
The inhibition of SDH by this compound leads to a decrease in energy production within the cell . This can result in the death of the cell, particularly in cells that are highly dependent on the TCA cycle for energy production . This is why this compound is used as an intermediate in the synthesis of fungicides, as it can effectively kill fungi by disrupting their energy production .
properties
IUPAC Name |
methyl 3-[3-(difluoromethyl)-1-methylpyrazol-4-yl]-3-oxopropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O3/c1-13-4-5(8(12-13)9(10)11)6(14)3-7(15)16-2/h4,9H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRFLCHKVXLXROA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)F)C(=O)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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